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Compound of Interest

Compound Name: Daldinone A

Cat. No.: B3025932 Get Quote

Introduction
Daldinone A is a polyketide metabolite first identified in the fungus Daldinia concentrica.[1][2]

This class of natural products has garnered interest for its potential biological activities. This

document provides a detailed protocol for the extraction of Daldinone A from fungal cultures

using ethyl acetate, a common solvent for isolating semi-polar secondary metabolites. The

protocol is intended for researchers, scientists, and professionals in drug development.

Physicochemical Properties of Daldinone A
A comprehensive understanding of the physicochemical properties of Daldinone A is essential

for an effective extraction and purification strategy.
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Property Value Source

Molecular Formula C₂₀H₁₆O₅ PubChem CID: 637058[3]

Molecular Weight 336.3 g/mol PubChem CID: 637058[3]

Appearance Solid (in isolated form) General knowledge

Solubility

Soluble in dichloromethane,

DMSO, ethanol, and methanol.

[2]

Cayman Chemical[2]

Class
Polyketide,

Benzo[j]fluoranthene derivative
Multiple sources[1][4]

Experimental Protocol: Extraction of Daldinone A
This protocol outlines the steps for extracting Daldinone A from a fungal culture grown on a

solid-state fermentation medium.

Materials and Reagents
Fungal culture of a Daldinone A-producing strain (e.g., Daldinia concentrica) grown on a

suitable solid medium (e.g., rice medium).

Ethyl acetate (ACS grade or higher)

Anhydrous sodium sulfate (Na₂SO₄)

Glassware: Erlenmeyer flasks, beakers, separatory funnel, round-bottom flasks

Filtration apparatus (e.g., Büchner funnel, filter paper)

Rotary evaporator

High-performance liquid chromatography (HPLC) system for analysis

Extraction Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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